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Compound of Interest

N,N-Bis(3-
Compound Name:
trimethoxysilylpropyl)urea

Cat. No.: B096528

An In-depth Technical Guide to the Chemical Properties of N,N-Bis(3-
trimethoxysilylpropyl)urea

Introduction

N,N-Bis(3-trimethoxysilylpropyl)urea is a bifunctional organosilane that serves as a versatile
coupling agent, adhesion promoter, and surface modifier in a wide range of applications, from
advanced composite materials to biomedical devices. Its unique molecular structure, featuring
a central urea group and two terminal trimethoxysilyl groups, allows it to form durable chemical
bridges between organic polymers and inorganic substrates. This guide provides a
comprehensive overview of its chemical properties, synthesis, and mechanisms of action for
researchers, scientists, and professionals in drug development and material science.

Chemical and Physical Properties

The fundamental properties of N,N-Bis(3-trimethoxysilylpropyl)urea are summarized in the
table below. These properties are critical for understanding its behavior in various chemical
environments and applications.
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Property Value Reference(s)

IUPAC Name 1.3-bis(3- [1]
(trimethoxysilyl)propyl)urea

CAS Number 18418-53-6 [1][21[3]

Molecular Formula C13H32N207Si2 [11[3]

Molecular Weight 384.57 g/mol [11[3114]

Physical State Liquid [1]

Density 1.046 g/cm3 [1]

Boiling Point 414.5 £ 30.0 °C (Predicted) [3]

Flash Point >110°C (>230°F) [3][5]

Refractive Index

1.442 - 1.4488

[3][5]

Vapor Pressure

4.44 x 10-7 mmHg at 25°C

[3]

HSDGFGSXXVWDET-

InChl Key [1]
UHFFFAOYSA-N

Purity Typically 295% [5]

Storage Temperature

2-8°C

Molecular Structure and Reactivity

The defining characteristic of N,N-Bis(3-trimethoxysilylpropyl)urea is its bifunctional nature.

The central urea moiety provides a site for strong hydrogen bonding, which contributes to

enhanced adhesion and crosslinking within polymeric matrices.[1] The two terminal

trimethoxysilyl groups are responsible for the molecule's reactivity towards inorganic surfaces.

These groups undergo hydrolysis in the presence of water to form reactive silanol (Si-OH)

groups. These silanols can then condense with hydroxyl groups on the surface of inorganic

substrates (like glass, silica, or metal oxides) to form stable covalent siloxane (Si-O-Substrate)

bonds. They can also self-condense to form a durable, crosslinked siloxane network (Si-O-Si).

[1] This dual reactivity allows the molecule to effectively couple organic and inorganic materials.

[1]
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Chemical Structure of N,N-Bis(3-trimethoxysilylpropyl)urea
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Caption: Molecular structure of N,N-Bis(3-trimethoxysilylpropyl)urea.
Experimental Protocols
Synthesis of N,N-Bis(3-trimethoxysilylpropyl)urea

A common laboratory-scale synthesis involves the reaction of 3-Aminopropyltrimethoxysilane
(APTMS) with urea.[1]

e Reactants: 3-Aminopropyltrimethoxysilane (APTMS) and Urea.
o Stoichiometry: A 2:1 molar ratio of APTMS to urea is typically used.[1]

e Mechanism: The reaction proceeds via a nucleophilic substitution mechanism. The primary
amine groups of two APTMS molecules act as nucleophiles, attacking the electrophilic
carbonyl carbon of the urea molecule. This addition-elimination reaction results in the
formation of the stable N-C-N urea linkage and the displacement of ammonia.[1]

e Procedure:
o The reactants are combined in a suitable reaction vessel.

o The reaction is conducted at a temperature range of 80 to 100°C.[1]
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o The pH of the reaction mixture is carefully monitored and maintained between 8 and 9.
This is crucial to prevent the premature acid- or base-catalyzed hydrolysis and
condensation of the trimethoxysilyl groups.[1]

o The reaction progress can be monitored using techniques like Fourier-transform Infrared
(FTIR) spectroscopy to observe the formation of the urea functional group and the
consumption of the amine reactants.[1]

o Upon completion, the product is purified to remove any unreacted starting materials and
byproducts.

Combine Reactants
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:
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'
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'
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Final Product:
N,N-Bis(3-trimethoxysilylpropyl)urea
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Caption: General workflow for the synthesis of the target compound.

Mechanism of Action as a Coupling Agent
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The primary application of N,N-Bis(3-trimethoxysilylpropyl)urea is as a coupling agent to
improve the interfacial bonding between an inorganic substrate and an organic polymer matrix.
This mechanism involves a multi-step process.

o Hydrolysis: The trimethoxysilyl groups of the molecule hydrolyze in the presence of moisture
to form reactive silanol groups (Si-OH).

 Inorganic Surface Bonding: These silanol groups condense with hydroxyl groups present on
the surface of an inorganic filler or substrate (e.g., glass, silica), forming stable, covalent
siloxane (Si-O-Substrate) bonds.

o Organic Matrix Interaction: The propyl-urea portion of the molecule, which is now oriented
away from the inorganic surface, physically entangles and forms strong hydrogen bonds with
the organic polymer matrix.

This dual interaction creates a robust and durable interface, effectively transferring stress from
the polymer matrix to the reinforcing inorganic filler, which leads to composite materials with
significantly enhanced mechanical properties such as strength and durability.[1]
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Caption: Logical diagram of the coupling agent mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. N,N-Bis(3-trimethoxysilylpropyl)urea Supplier [benchchem.com]

2. N N Bis 3 Trimethoxysilylpropyl Urea for Sale, CAS 18418-53-6 | Changfu Chemical
[cfsilicones.com]

3. Page loading... [guidechem.com]

4. Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- | C13H32N207Si2 | CID 20227441 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. N,N-BIS(3-TRIMETHOXYSILYLPROPYL)UREA, 95% | [gelest.com]

To cite this document: BenchChem. [chemical properties of N,N-Bis(3-
trimethoxysilylpropyl)urea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096528#chemical-properties-of-n-n-bis-3-
trimethoxysilylpropyl-urea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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